molecular formula C18H12ClFN6OS B11263641 N-{3-[1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide

N-{3-[1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide

Cat. No.: B11263641
M. Wt: 414.8 g/mol
InChI Key: BUUKYVYJRCIRRU-UHFFFAOYSA-N
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Description

3-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)(1,2,4-thiadiazol-5-yl)benzamide , is a synthetic compound with an intriguing chemical structure. Let’s explore its properties and applications.

Preparation Methods

The synthesis of this compound involves a two-step process:

Chemical Reactions Analysis

    Reactivity: This compound can undergo various reactions, including oxidation, reduction, and substitution.

    Common Reagents and Conditions:

    Major Products:

Scientific Research Applications

    Chemistry: This compound serves as a versatile building block for designing novel molecules due to its unique structure.

    Biology and Medicine:

Mechanism of Action

  • The precise mechanism remains an area of investigation.
  • Potential molecular targets and pathways need exploration.

Comparison with Similar Compounds

    Uniqueness: Highlight its distinctive features compared to other related compounds.

    Similar Compounds:

Properties

Molecular Formula

C18H12ClFN6OS

Molecular Weight

414.8 g/mol

IUPAC Name

N-[3-[1-(3-chloro-4-fluorophenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]benzamide

InChI

InChI=1S/C18H12ClFN6OS/c1-10-15(23-25-26(10)12-7-8-14(20)13(19)9-12)16-21-18(28-24-16)22-17(27)11-5-3-2-4-6-11/h2-9H,1H3,(H,21,22,24,27)

InChI Key

BUUKYVYJRCIRRU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=NN1C2=CC(=C(C=C2)F)Cl)C3=NSC(=N3)NC(=O)C4=CC=CC=C4

Origin of Product

United States

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